Cas no 1902937-36-3 (3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide)

• Product Name: 3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide
• CAS No: 1902937-36-3
• MF: C₁₈H₂₀ClFN₄O
• MW: 362.829006195068
• CID: 6115297
• PubChem ID: 92126724
• Update Time: 2025-07-23

3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide
• 3-chloro-N-[1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl]-4-fluorobenzamide
• 3-chloro-N-(1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl)-4-fluorobenzamide
• F6523-1832
• 1902937-36-3
• AKOS025388081

• Inchi： 1S/C18H20ClFN4O/c19-14-9-12(3-4-15(14)20)18(25)21-13-5-7-24(8-6-13)17-10-16(22-23-17)11-1-2-11/h3-4,9-11,13H,1-2,5-8H2,(H,21,25)(H,22,23)
• InChI Key： KITMUGDHPMHNBO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(NC1CCN(C2C=C(C3CC3)NN=2)CC1)=O)F

Computed Properties

• Exact Mass: 362.1309671g/mol
• Monoisotopic Mass: 362.1309671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 61Ų

Additional information on 3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide

Introduction to 3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide (CAS No. 1902937-36-3)

3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide, identified by its Chemical Abstracts Service (CAS) number 1902937-36-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This molecule represents a convergence of structural complexity and functional diversity, making it a subject of intense study for its potential therapeutic applications.

The compound features a multi-component framework, incorporating a 4-fluorobenzamide moiety linked to a piperidine ring, which is further substituted with a 5-cyclopropyl-1H-pyrazol-3-yl group. The presence of these specific functional groups—chloro, fluorine, and the heterocyclic pyrazole—imparts unique electronic and steric properties that are critical for modulating biological activity. Such structural motifs are frequently explored in medicinal chemistry due to their ability to interact with biological targets in novel ways.

In recent years, the development of small-molecule inhibitors targeting protein-protein interactions (PPIs) has been a cornerstone of drug discovery efforts. The structural features of 3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide align well with this trend, as the compound’s scaffold provides opportunities for selective binding to PPIs involved in various disease pathways. Specifically, the piperidine core is known to enhance solubility and metabolic stability, while the pyrazole moiety can serve as an anchor for hydrogen bonding interactions with protein surfaces.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules with similar structural features may exhibit activity against kinases, transcription factors, and other enzymes implicated in cancer and inflammatory diseases. The fluorobenzamide group, in particular, has been shown to improve pharmacokinetic profiles, including bioavailability and duration of action, making it a desirable feature in drug design.

Recent advances in computational chemistry have enabled more precise predictions of molecular behavior, allowing researchers to optimize structures like 3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide for improved efficacy and reduced toxicity. Techniques such as molecular docking and quantum mechanical calculations are being employed to model interactions with biological targets at an atomic level. These computational approaches have already identified promising derivatives with enhanced binding affinity and selectivity.

The synthesis of 3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-yl)piperidin-4-yl-4-fluorobenzamide presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters and sensitive functional groups requires careful methodological planning to ensure high yields and purity. However, recent innovations in catalytic asymmetric synthesis have made it possible to construct complex molecules like this one with greater efficiency than ever before. Such advancements are crucial for translating promising candidates into viable drug candidates.

In vitro studies have begun to elucidate the pharmacological profile of 3-chloro-N-1-(5-cyclopropyl-1H-pyrazol-3-y l)piperidin -4 - yl - 4 -fluorobenzamide, revealing intriguing interactions with key biological pathways. Initial assays suggest that the compound exhibits moderate activity against certain kinases, potentially making it useful in combination therapies targeting multiple pathways simultaneously. Additionally, its ability to modulate protein-protein interactions may open new avenues for treating diseases that are currently resistant to conventional small-molecule drugs.

The integration of machine learning into drug discovery has also accelerated the evaluation process for compounds like this one. Predictive models can now rapidly assess potential toxicity, pharmacokinetic properties, and target engagement based on structural features alone. This high-throughput screening approach has allowed researchers to prioritize promising candidates more efficiently, reducing the time and resources required for experimental validation.

Looking ahead, the future development of 3-chloro-N - 1 -(5 - cycloprop yl - 1 H - pyrazol - 3 - yl ) piperidin - 4 - yl - 4 - fluor ob enz amide will likely involve interdisciplinary collaboration between chemists, biologists, and clinicians. By combining experimental data with computational insights, researchers can refine molecular structures to achieve optimal therapeutic profiles. Furthermore, preclinical studies will be essential for understanding how this compound behaves in vivo and identifying any unforeseen challenges or opportunities.

The broader significance of this molecule lies in its contribution to the evolving landscape of medicinal chemistry. As drug resistance emerges as a growing global health concern, innovative approaches like those embodied by 3-chloro-N - 1 -(5 - cyc loprop yl - 1 H - pyrazol - 3 - yl ) piperidin - 4 - yl - 4 - fluor ob enz amide are crucial for developing next-generation therapeutics. Its unique structural features offer a foundation for designing molecules that can overcome existing limitations in drug treatment strategies.